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Compound of Interest

Compound Name: Felodipine

Cat. No.: B1672334 Get Quote

Essential Safety and Handling Guide for Felodipine
This guide provides crucial safety protocols and logistical information for handling Felodipine
in a laboratory setting. The following procedural steps are designed to ensure the safety of

researchers, scientists, and drug development professionals by minimizing exposure risk and

ensuring proper disposal. Felodipine is considered a hazardous substance that is harmful if

swallowed, in contact with skin, or inhaled, and is suspected of damaging fertility or an unborn

child.[1][2]

Hazard Identification and Personal Protective Equipment
(PPE)
Felodipine is classified as a hazardous substance according to OSHA 29 CFR 1910.1200.[3] It

is harmful if ingested and is very toxic to aquatic life with long-lasting effects.[3][4] Due to its

potential reproductive toxicity, special instructions should be obtained before use. The primary

operational goal is to avoid all personal contact, including the inhalation of dust.

A risk assessment should be conducted for all procedures involving Felodipine to determine

the specific controls and PPE required. The following table summarizes the recommended PPE

for handling Felodipine powder.
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Protection Type Required Equipment Purpose & Notes

Respiratory
Particulate respirator or dust

mask.

To prevent inhalation of

airborne particles. For

procedures with a higher risk

of dust generation, an air-fed

hood may be necessary based

on the workplace risk

assessment.

Eye/Face
Chemical safety glasses or

goggles.

To protect against direct

contact with the product. A full-

face shield may be required for

supplementary protection

during large-scale handling.

Hand Impervious protective gloves.

To protect against direct skin

contact. If working with

Felodipine in a solution, use a

glove material that is resistant

to the specific solvent being

used.

Body Protective lab coat or suit.

To prevent contamination of

personal clothing. For

repeated or excessive

handling, impervious clothing

or a full chemical protective

suit may be required.

Occupational Exposure Limits
While some safety data sheets indicate that no official Occupational Exposure Limits (OELs)

have been established, at least one manufacturer has set an in-house limit.

Substance Limit Value Type

Felodipine 0.05 mg/m³
8-hour Time-Weighted Average

(TWA)
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Operational and Disposal Plans
Adherence to strict procedural workflows is critical for safety. The following steps outline the

handling, spill response, and disposal of Felodipine.

Step-by-Step Handling Protocol
Preparation:

Work in a designated, well-ventilated area, preferably within a chemical fume hood or

using local exhaust ventilation to prevent dust dispersion.

Ensure a safety shower and eye wash station are readily accessible.

Don all required PPE as specified in the table above.

Handling:

Avoid generating dust.

Carefully weigh and handle the powder to minimize airborne particles.

Avoid all personal contact, including skin and eye contact, and inhalation.

Do not eat, drink, or smoke in the handling area.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling is

complete.

Clean the work area using procedures that do not generate dust (e.g., wet wiping or using

a HEPA-filtered vacuum).

Store Felodipine in a tightly closed container in a cool, shaded area, away from

incompatible materials like oxidizing agents.

Emergency and Spill Response
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First Aid Measures:

Eye Contact: Immediately flush the eye with fresh running water for at least 15 minutes,

holding the eyelids open. Seek medical attention if irritation persists.

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

plenty of soap and water.

Inhalation: Move the individual to fresh air. If the person feels unwell, call a POISON

CENTER or a doctor.

Ingestion: Rinse the mouth with water. Call a POISON CENTER or doctor immediately.

Spill Cleanup Protocol:

Minor Spills:

Alert personnel in the immediate area.

Wear full PPE, including a dust respirator.

Avoid procedures that generate dust. Dampen the spilled material with water before

sweeping or use a vacuum cleaner fitted with a HEPA filter.

Collect the spilled material into a suitable, labeled container for hazardous waste disposal.

Major Spills:

Evacuate the area and alert emergency responders, informing them of the hazard's

location and nature.

Contain the spillage to prevent it from entering drains or the environment.

Disposal Plan
All Felodipine waste and contaminated materials must be treated as hazardous waste.

Waste Collection: Collect waste material, including empty containers which may retain

product residue, in clearly labeled, sealed containers.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1672334?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Method: Disposal must be handled in accordance with all local, state, and federal

regulations. The recommended method is through an accredited disposal contractor, typically

via incineration at an approved plant.

Environmental Precaution: Never pour waste, even in small quantities, down drains or into

water courses, as Felodipine is very toxic to aquatic life.

Experimental Protocols and Data
Toxicological Data Summary
The following table summarizes key toxicity data for Felodipine, primarily from studies in

rodents.

Toxicity Type Test Animal Route LD50 Value

Acute Toxicity Rat Oral 1050 mg/kg

Acute Toxicity Mouse Oral 250 mg/kg

Acute Toxicity Rat Intraperitoneal 23 mg/kg

Acute Toxicity Mouse Intraperitoneal 76 mg/kg

Acute Toxicity Rat Intravenous 5.4 mg/kg

Acute Toxicity Mouse Intravenous 3.1 mg/kg

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

Safe Handling Workflow Diagram
The diagram below illustrates the logical workflow for safely handling Felodipine, from

preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tcichemicals.com [tcichemicals.com]

2. pharmacopoeia.tso.co.uk [pharmacopoeia.tso.co.uk]

3. datasheets.scbt.com [datasheets.scbt.com]

4. astrazeneca.com.au [astrazeneca.com.au]

To cite this document: BenchChem. [Personal protective equipment for handling Felodipine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672334#personal-protective-equipment-for-
handling-felodipine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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